β-Hydroxyisobutanol-d3
Description
β-Hydroxyisobutanol-d3 (C4H7D3O2) is a deuterated analog of β-Hydroxyisobutanol, where three hydrogen atoms are replaced with deuterium. This isotopic modification enhances its stability in metabolic and analytical studies, making it a critical internal standard in liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) applications. The compound retains the hydroxyl and branched alkyl structure of its non-deuterated counterpart but exhibits distinct physicochemical properties due to isotopic effects, such as altered retention times in chromatography and reduced metabolic degradation rates .
Properties
Molecular Formula |
C₄H₇D₃O₂ |
|---|---|
Molecular Weight |
93.14 |
Synonyms |
1,3-Dihydroxy-2-methylpropane-d3; 1,3-Dihydroxyisobutane-d3; 2-Methyl-1,3-propandiol-d3; 2-Methyl-1,3-propanediol-d3; 2-Methyl-1,3-propylene glycol-d3; 2-Methylpropan-1,3-diol-d3; MPDiol-d3; Methylpropanediol-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables Summarizing Key Properties
Table 1: Physicochemical Comparison
| Compound | Molecular Weight | Solubility (H2O) | LogP | Boiling Point (°C) |
|---|---|---|---|---|
| β-Hydroxyisobutanol-d3 | 106.14 | High | -0.5 | ~135 |
| 3-Hydroxybenzaldehyde | 122.12 | Moderate | 1.2 | 240 |
| Diphenylmethanol | 184.24 | Low | 3.1 | 298 |
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